6-Chloro-4-p-tolylamino-pyridazine-3-carboxylic acid methyl ester

• Molecular Formula: C13H12ClN3O2
• Molecular Weight: 277.70 g/mol
• IUPAC Name: methyl 6-chloro-4-(4-methylanilino)pyridazine-3-carboxylate
• InChI: InChI=1S/C13H12ClN3O2/c1-8-3-5-9(6-4-8)15-10-7-11(14)16-17-12(10)13(18)19-2/h3-7H,1-2H3,(H,15,16)
• InChI Key: UDFXYKDVNXCLHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=CC(=NN=C2C(=O)OC)Cl

Description

6-Chloro-4-p-tolylamino-pyridazine-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C13H12ClN3O2 and its molecular weight is 277.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,6-Dichloro-pyridazine-3-carboxylic acid methyl ester (200 mg, 0.966 mmol), p-toluidine (104 mg, 0.966 mmol) and N,N-diisopropylethylamine (0.34 mL, 1.93 mmol) were dissolved in N,N-dimethylacetamide (2.4 mL), then heated at 110° C. for 1 h. The reaction mixture was cooled, then poured into ethyl acetate and water. The aqueous layer was extracted with ethyl acetate, and then the combined organic layers were washed with saturated aqueous sodium chloride solution, dried over sodium sulfate, filtered, and concentrated in vacuo. Purification by chromatography (silica, 0 to 50% ethyl acetate in hexanes) gave 6-chloro-4-p-tolylamino-pyridazine-3-carboxylic acid methyl ester (214 mg, 79%) as an off-white solid. 1H NMR (300 MHz, CHLOROFORM-d) δ ppm 9.61 (br. s., 1H) 7.23-7.32 (m, 2H) 7.13 (d, J=7.9 Hz, 2H) 6.96 (s, 1H) 4.08 (s, 3H) 2.41 (s, 3H); LCMS (EI/CI) m/z: 278 [M+H].